Cas no 33279-01-5 (Propionylacetonitrile)

Propionylacetonitrile (CAS 109-78-4) is a versatile organic compound characterized by its bifunctional structure, featuring both a nitrile and a ketone group. This reactivity makes it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its high purity and stability under standard conditions ensure consistent performance in reactions such as condensation, cyclization, and nucleophilic additions. The compound’s balanced polarity and solubility in common organic solvents further enhance its utility in laboratory and industrial applications. Propionylacetonitrile is often preferred for its efficient reaction kinetics and compatibility with a range of catalysts, offering synthetic flexibility in complex molecular constructions.
Propionylacetonitrile structure
Propionylacetonitrile structure
Product Name:Propionylacetonitrile
CAS No:33279-01-5
MF:C5H7NO
MW:97.1151812076569
MDL:MFCD07367087
CID:89008
PubChem ID:9920369
Update Time:2025-06-08

Propionylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxopentanenitrile
    • 1-Cyanobutan-2-one
    • 3-oxapentanenitrile
    • 3-OXO-PENTANENITRILE
    • 3-oxopentanonitrile
    • cyanomethyl ethyl ketone
    • Pentanenitrile,3-oxo
    • Propanoylacetonitrile
    • Propionylacetonitrile
    • 3- Oxopentanenitrile
    • cyanobutanone
    • 33279-01-5
    • AS-57201
    • FT-0678364
    • KOYWUYIBEXFRFH-UHFFFAOYSA-N
    • A875345
    • AKOS005254976
    • 3-AMINO-3-(2,4,5-TRIHYDROXYPHENYL)-PROPIONICACID
    • J-019122
    • AMY10591
    • MFCD07367087
    • 2-butanone cyanide
    • EN300-57181
    • Pentanenitrile, 3-oxo-
    • DTXSID90432770
    • SY004535
    • CS-0084645
    • STL557671
    • DB-068794
    • BBL103861
    • MDL： MFCD07367087
    • Inchi： 1S/C5H7NO/c1-2-5(7)3-4-6/h2-3H2,1H3
    • InChI Key： KOYWUYIBEXFRFH-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)CC

Computed Properties

  • Exact Mass: 97.05280
  • Monoisotopic Mass: 97.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Color/Form: Light brown liquid
  • Density: 0.956
  • Boiling Point: 30°C
  • Flash Point: 42.2℃
  • Refractive Index: 1.41 
  • PSA: 40.86000
  • LogP: 0.87918
  • Solubility: Not determined

Propionylacetonitrile Security Information

  • Hazardous Material transportation number：UN3276
  • Hazardous Material Identification： T
  • Safety Term：6.1
  • Packing Group：III
  • HazardClass：6.1
  • PackingGroup：III

Propionylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Propionylacetonitrile Pricemore >>

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